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Compound of Interest

Compound Name:
2-Amino(~2~H_4_)ethyl

dihydrogen phosphate

Cat. No.: B140112 Get Quote

A Note on Nomenclature: The compound "2-Amino(2H_4_)ethyl dihydrogen phosphate" as

specified in the query is not a recognized chemical name. The notation "(2H_4_)" is chemically

ambiguous. This guide will focus on the well-characterized and structurally similar compound,

2-Aminoethyl dihydrogen phosphate, which is the likely intended subject of the query. This

compound is also commonly known by its synonyms, including O-Phosphoethanolamine and

Colamine phosphoric acid.

Executive Summary
2-Aminoethyl dihydrogen phosphate, also known as O-Phosphoethanolamine, is a vital

intermediate metabolite in the biosynthesis of phosphatidylethanolamine (PE), a key

component of cellular membranes.[1][2] This primary amine is found at high intracellular

concentrations in various tissues and plays a role in numerous cellular functions such as

membrane stabilization, osmoregulation, and cell proliferation.[3] Recent research has

highlighted its potential as an anti-proliferative and pro-apoptotic agent in cancer cell lines,

making it a molecule of significant interest in drug development.[3][4] This document provides a

comprehensive overview of its chemical properties, biological significance, associated signaling

pathways, and relevant experimental methodologies.
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2-Aminoethyl dihydrogen phosphate is a water-soluble organic compound. Its key properties

are summarized in the table below.

Property Value Reference(s)

CAS Number 1071-23-4

Molecular Formula C₂H₈NO₄P

Molecular Weight 141.06 g/mol

Linear Formula H₂NCH₂CH₂OPO(OH)₂

Melting Point 233-245 °C

Boiling Point 335.8 °C

Solubility Soluble in water (100 mg/mL)

LD₅₀ (oral, Rat) 5820 mg/kg

Appearance Powder

Storage Temperature 2-30°C

Biological Significance and Therapeutic Potential
O-Phosphoethanolamine is a central molecule in phospholipid metabolism. It serves as a

precursor in the Kennedy pathway for the synthesis of phosphatidylethanolamine (PE), which

constitutes a significant portion of cellular phospholipids and is crucial for membrane integrity

and function.

Beyond its structural role, O-Phosphoethanolamine has been implicated in several cellular

processes:

Anti-tumor Activity: Studies have demonstrated that 2-Aminoethyl dihydrogen phosphate

exhibits cytotoxic effects on various tumor cell lines, including breast cancer (MCF-7, MDA-

MB-231), melanoma (B16F10, SKMEL-28, MEWO), lung cancer (H292), and leukemia (K-

562). It has been shown to have anti-proliferative potential and to be an apoptosis modulator.
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Pro-apoptotic Effects: Treatment of cancer cells with 2-Aminoethyl dihydrogen phosphate

has been associated with an increase in the expression of pro-apoptotic markers such as

TNF-α, Caspase 3, Cytochrome c, and p53.

Neuromodulation: Due to its structural similarity to the inhibitory neurotransmitter GABA, O-

Phosphoethanolamine is thought to have a role in neuromodulation. Its levels have been

found to be decreased in post-mortem brains of Alzheimer's disease patients.

Metabolic Regulation: As an intermediate in phospholipid synthesis, it is connected to cellular

energy and lipid metabolism. Dysregulation of its metabolism can impact mitochondrial

activity and lipogenesis.

Recent studies have explored the synergistic effects of 2-Aminoethyl dihydrogen phosphate

with other drugs. For instance, its combination with cell metabolism-modulating drugs has

shown a synergistic and pro-apoptotic effect in in-vitro models of Ehrlich ascites tumor.

Signaling Pathways
The Kennedy Pathway (CDP-Ethanolamine Branch)
The primary pathway involving O-Phosphoethanolamine is the Kennedy pathway, which

synthesizes phosphatidylethanolamine (PE). This pathway is crucial for maintaining the

phospholipid composition of cellular membranes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Stress Response

SELENOI Deficiency
(Reduced PE Synthesis)
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leads to
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MTT Assay Workflow

1. Seed cells in a
96-well plate

2. Treat with varying
concentrations of 2-AEH2P

3. Incubate for 24h

4. Add MTT reagent

5. Incubate for 3-4h
(Formazan crystal formation)

6. Add solubilization
solution (e.g., DMSO)

7. Measure absorbance
at ~570nm

8. Calculate cell viability (%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b140112?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Phosphoethanolamine
https://pmc.ncbi.nlm.nih.gov/articles/PMC5529665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5529665/
https://www.davidpublisher.com/Public/uploads/Contribute/60306f869b0e5.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10813795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10813795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10813795/
https://www.benchchem.com/product/b140112#what-is-2-amino-2h-4-ethyl-dihydrogen-phosphate
https://www.benchchem.com/product/b140112#what-is-2-amino-2h-4-ethyl-dihydrogen-phosphate
https://www.benchchem.com/product/b140112#what-is-2-amino-2h-4-ethyl-dihydrogen-phosphate
https://www.benchchem.com/product/b140112#what-is-2-amino-2h-4-ethyl-dihydrogen-phosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b140112?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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